BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Isopropoxybenzaldehyde: Chemical Properties
and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Isopropoxybenzaldehyde

Cat. No.: B1298940

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 3-lsopropoxybenzaldehyde, tailored for researchers, scientists, and
professionals in drug development.

Chemical Properties

3-Isopropoxybenzaldehyde is an organic compound that appears as a colorless to light
yellow liquid or solid.[1] It is classified as a combustible solid and should be stored under an
inert gas, such as nitrogen or argon, at 2-8°C.[1]

Table 1: Physicochemical Properties of 3-lIsopropoxybenzaldehyde

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1298940?utm_src=pdf-interest
https://www.benchchem.com/product/b1298940?utm_src=pdf-body
https://www.benchchem.com/product/b1298940?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7338399_EN.htm
https://www.benchchem.com/product/b1298940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10H1202 [1]
Molecular Weight 164.20 g/mol [1]
Boiling Point 110-113 °C (at 2 Torr) [1]
Density 1.036 + 0.06 g/cm3 (Predicted) [1]
Appearance Colorless to light yellow o

liquid/solid

Storage Temperature

2-8°C under inert gas

[1]

SMILES String

CC(C)Oclccec(C=0)c1

InChl Key

NOBKCEXLDDGYID-
UHFFFAOYSA-N

CAS Number

75792-33-5

[1]

Chemical Structure

3-Isopropoxybenzaldehyde possesses a benzene ring substituted with two functional groups.

An aldehyde group (-CHO) is attached to the first carbon of the ring, defining it as a

benzaldehyde derivative. An isopropoxy group (-OCH(CHs)2) is attached to the third carbon of

the benzene ring.
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Starting Materials

3-Hydroxybenzaldehyde
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=
Potassium t-butoxide
/
2-Bromopropane

- J

Reaction

Workup & Purification

Dilute & ExlractHDry & ConcenlraleHCv (3-- opropoxyber )

Dissolve & Stir

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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